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Get Quote

Abstract: This technical guide provides a comprehensive overview of L-β-Imidazole Lactic Acid,

with a focus on its hydrochloride salt. It is intended for researchers, scientists, and

professionals in drug development. This document details the compound's chemical identity,

including its CAS Number, physicochemical properties, and structure. It further explores its

biological significance as a metabolite of L-histidine, potential therapeutic applications, and

detailed protocols for its synthesis and analytical characterization. The guide aims to

synthesize technical data with practical insights to support advanced research and

development activities.

Chemical Identity and Physicochemical Properties
L-β-Imidazole Lactic Acid is a metabolite of the essential amino acid L-histidine.[1] Its structure,

incorporating an imidazole ring, a hydroxyl group, and a carboxylic acid, makes it a molecule of

significant interest in biological and pharmaceutical research.[2] While the parent compound is

well-documented, this guide also addresses its hydrochloride salt, which is often prepared to

improve solubility and stability for experimental use.

1.1. Nomenclature and CAS Number
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Systematic (IUPAC) Name: (2S)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid

hydrochloride[3]

Common Synonyms: L-β-Imidazolelactic acid HCl, (S)-3-(Imidazol-4-yl)lactic acid HCl,

Histidine Impurity 11[4]

CAS Number:

14403-45-3: This is the most commonly cited CAS number and refers to the parent

compound, L-β-Imidazolelactic acid (anhydrous).[4][5][6][7][8]

Hydrochloride Salt: A distinct CAS number for the hydrochloride salt is not consistently

cited in major databases. It is standard practice in such cases to reference the CAS

number of the parent free base (14403-45-3) while explicitly stating the salt form.

1.2. Chemical Structure

The hydrochloride salt is formed by the protonation of one of the nitrogen atoms in the

imidazole ring.

Caption: Chemical structure of L-β-Imidazole Lactic Acid.

1.3. Physicochemical Properties

The properties of L-β-Imidazole Lactic Acid are summarized below. The hydrochloride salt is

expected to exhibit higher aqueous solubility and a lower melting point compared to the free

base due to its ionic nature.
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Property
Value (for Parent
Compound)

Reference

Molecular Formula C₆H₈N₂O₃ [5][9]

Molecular Weight 156.14 g/mol [5][9]

Appearance White to Brown Solid [5]

Melting Point 195-198 °C [4][10]

Boiling Point (Predicted) 507.7 °C [4]

pKa (Predicted) 3.48 (Carboxylic Acid) [4]

Storage Temperature 2-8°C, sealed in dry conditions [4][10]

Synthesis and Preparation
L-β-Imidazole Lactic Acid is a natural metabolite of L-histidine. For laboratory and industrial

purposes, it can be synthesized, and subsequently converted to its hydrochloride salt.

2.1. Biosynthetic Pathway

In biological systems, L-histidine is converted to imidazole pyruvate via a transamination

reaction. Imidazole pyruvate is then reduced by a dehydrogenase to form L-β-Imidazole

Lactate.[11] This metabolic link is crucial for understanding its physiological role and potential

as a biomarker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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